Cas no 1310403-90-7 ((5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1310403-90-7
• MF: C₇H₄BBrClF₃O₂
• MW: 303.268671035767
• CID: 1077889
• PubChem ID: 44558189
• Update Time: 2025-10-30

(5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid
• 5-Bromo-2-chloro-3-(trifluoromethyl)-phenylboronic acid
• DTXSID40659399
• 1310403-90-7
• AKOS015834362
• MFCD12026739
• [5-bromo-2-chloro-3-(trifluoromethyl)phenyl]boronic acid
• 5-bromo-2-chloro-3-(trifluoromethyl)phenylboronic acid
• DB-029073

• MDL： MFCD12026739
• Inchi： 1S/C7H4BBrClF3O2/c9-3-1-4(7(11,12)13)6(10)5(2-3)8(14)15/h1-2,14-15H
• InChI Key： PAQZALHPMXHSTK-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C(=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 301.91283g/mol
• Monoisotopic Mass: 301.91283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid

Comprehensive Overview of (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid (CAS No. 1310403-90-7)

(5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid (CAS No. 1310403-90-7) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring bromo, chloro, and trifluoromethyl substituents, makes it a versatile intermediate for constructing complex molecules.

The growing demand for boronic acid-based compounds in drug discovery and agrochemical development has placed (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid at the forefront of research. Scientists frequently search for "boronic acid applications in medicine" or "trifluoromethylphenyl derivatives in synthesis," reflecting its relevance in cutting-edge studies. Its CAS No. 1310403-90-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in chemical inventories.

One of the key advantages of this compound lies in its role as a building block for bioactive molecules. Researchers exploring "how to optimize Suzuki coupling yields" or "boronic acid stability under aqueous conditions" will find this derivative invaluable. The trifluoromethyl group enhances lipophilicity, a property critical for improving drug membrane permeability—a hot topic in "drug delivery optimization" discussions.

In material science, (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid contributes to the development of advanced polymers and OLED materials. Queries like "boronic acids in organic electronics" or "halogenated arylboronates for optoelectronics" highlight its interdisciplinary applications. The compound’s bromo and chloro substituents facilitate further functionalization, enabling tailored modifications for specific industrial needs.

Quality control of CAS No. 1310403-90-7 is another frequent search topic, with users seeking "HPLC purity standards for boronic acids" or "NMR characterization of trifluoromethylphenyl compounds." Reputable suppliers provide detailed analytical certificates, ensuring compliance with rigorous research requirements. Proper storage conditions—often searched as "boronic acid shelf life"—are crucial to maintain its reactivity.

Environmental and safety considerations are increasingly prominent in user queries. While not classified as hazardous, proper handling of (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid aligns with broader "green chemistry principles." Researchers frequently investigate "biodegradable boron-containing compounds" or "solvent-free coupling reactions," reflecting the industry’s shift toward sustainable practices.

The compound’s CAS registry number 1310403-90-7 serves as a universal identifier across regulatory documents and scientific literature. Patent searches reveal its inclusion in innovations ranging from "kinase inhibitor formulations" to "fluorescent sensor materials," demonstrating its cross-disciplinary utility. Recent publications analyzing "structure-activity relationships of halogenated boronic acids" further validate its scientific significance.

For synthetic chemists, troubleshooting guides like "common side reactions in bromophenylboronic acid couplings" or "purification techniques for polyhalogenated aromatics" often reference this compound. The electron-withdrawing trifluoromethyl group influences reaction kinetics—a subject explored in "computational studies of boronic acid reactivity," a trending research area combining chemistry and AI modeling.

In summary, (5-Bromo-2-chloro-3-(trifluoromethyl)phenyl)boronic acid (CAS No. 1310403-90-7) represents a critical tool for researchers addressing contemporary challenges in medicinal chemistry and advanced materials. Its multifaceted applications continue to inspire investigations into "next-generation boronic acid catalysts" and "halogenated aromatic scaffolds," ensuring its enduring relevance in scientific advancement.